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Compound of Interest

Compound Name: Tetratriacontane

Cat. No.: B080029

An In-depth Technical Guide to the Physical Properties of Tetratriacontane

This guide provides a comprehensive overview of the core physical properties of
Tetratriacontane (C34H70), tailored for researchers, scientists, and professionals in drug
development. It includes detailed data, experimental methodologies, and visual workflows to
facilitate a deeper understanding of this long-chain alkane.

Core Physical Properties

Tetratriacontane is a long-chain saturated hydrocarbon belonging to the alkane series, with
the chemical formula C34H70.[1] At room temperature, it exists as a white, waxy solid.[2] Its
linear structure and high molecular weight are key determinants of its physical characteristics.

General Properties

The fundamental identifiers and molecular characteristics of Tetratriacontane are summarized
below.
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Property Value Source
Molecular Formula C34H70 [11[3]
Molecular Weight 478.92 g/mol [3114]
IUPAC Name Tetratriacontane [5]

CAS Number 14167-59-0 [31[4]
Appearance White Flakes/Solid [2][5]

Thermal Properties

The melting and boiling points of Tetratriacontane are critical indicators of its thermal stability

and the strength of the intermolecular van der Waals forces.

Property Value Conditions Source
Melting Point 72-76 °C [6]

72.6 °C [3][7]

72-75°C (lit.) [21[81[9]

Boiling Point 483 °C @ 760 mmHg [31[7]
482.4 °C @ 760 mmHg [2]

285 °C @ 2 mmHg (lit.) [8][9][10]

Density and Solubility

The density and solubility profile of Tetratriacontane are characteristic of long-chain alkanes,

highlighting its nonpolar nature.
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Property Value Conditions Source
Density 0.812 g/cm? [2]

0.9045 g/cms3 (estimate) [8][10][11]

Water Solubility 7.97e-013 mg/L @ 25 °C (est) [7]
Insoluble [1][12]

Solubility in Organic Soluble in hexane and o

Solvents benzene.

Soluble in chloroform. [O][10][11]

Other Physical Data

Additional physical properties of Tetratriacontane are provided below.

Property Value Conditions Source
Vapor Pressure 5.36E-09 mmHg @ 25 °C [2][8][11]
Refractive Index 1.453 [2]

1.4296 [8][10][11]

Flash Point 345.3 °C [2[81[11]

Molecular Structure

Tetratriacontane consists of a 34-carbon unbranched chain.[5] Its structure is fundamental to
its physical properties, such as its high melting point and hydrophobicity.

Tetratriacontane (C34H70)

CH3- —» -(CH2)32- —» -CH3
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Molecular Structure of Tetratriacontane.

Experimental Protocols

The following sections detail the generalized experimental methodologies for determining the
key physical properties of long-chain alkanes like Tetratriacontane.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid.[13]
For a pure crystalline compound, this transition occurs over a narrow temperature range.[14]

Methodology: Capillary Method

o Sample Preparation: A small amount of dry, powdered Tetratriacontane is packed into a
capillary tube to a height of about 2-3 mm.[15][16]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp
or Thiele tube) alongside a calibrated thermometer.[14]

o Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as
the temperature approaches the expected melting point.[14][16]

o Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is recorded as the end of the range.[14]
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Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[17][18] For high molecular weight compounds like Tetratriacontane, boiling point is
often measured under reduced pressure to prevent thermal decomposition.[8][9][10]
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Methodology: Thiele Tube Method

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed in
a small test tube.[19]

o Apparatus Setup: A capillary tube, sealed at one end, is inverted and placed into the test
tube containing the sample. The test tube is then attached to a thermometer.[18][19] This
assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).
[19]

e Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample uniformly.[18][19]

o Observation: As the sample heats, a steady stream of bubbles will emerge from the inverted
capillary tube. The heat is then removed, and the apparatus is allowed to cool.[19]

o Measurement: The boiling point is the temperature at which the liquid is drawn back into the
capillary tube.[17][19]
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Workflow for Boiling Point Determination.

Density Determination

The density of a solid is its mass per unit volume. For an insoluble solid like Tetratriacontane,
the water displacement method is commonly used.[20]
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Methodology: Water Displacement

e Mass Measurement: The mass of a sample of Tetratriacontane is measured using an
analytical balance.[20][21]

e Initial Volume: A known volume of water is placed in a graduated cylinder, and the initial
volume is recorded.[20][22]

e Displacement: The weighed solid sample is carefully submerged in the water in the
graduated cylinder.[20][22]

¢ Final Volume: The new volume of the water is recorded. The difference between the final and
initial volumes gives the volume of the solid.[20][22]

o Calculation: Density is calculated by dividing the mass of the solid by its determined volume.
[20][21]
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Workflow for Density Determination.

Solubility Determination

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
Alkanes are generally soluble in nonpolar organic solvents and insoluble in polar solvents like

water.[1][23]

Methodology: Gravimetric Analysis
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Saturation: A saturated solution is prepared by adding an excess amount of
Tetratriacontane to a known volume of the solvent (e.g., hexane) at a specific temperature.
The mixture is agitated for an extended period to ensure equilibrium is reached.

Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

Solvent Evaporation: A known volume of the saturated solution is carefully transferred to a
pre-weighed container. The solvent is then evaporated, leaving behind the dissolved
Tetratriacontane.

Mass Measurement: The container with the residue is weighed. The mass of the dissolved
solute is determined by subtracting the initial mass of the container.

Calculation: The solubility is expressed as the mass of solute per volume or mass of the
solvent.
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Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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